Glutaconic acid
Overview
Description
Glutaconic acid, also known as 2-pentenedioic acid, is an unsaturated dicarboxylic acid . It is formed as one of the degradation products during the partial wet oxidation (PWO) of alkali lignin . The compound predominantly exists in the trans-conformation .
Synthesis Analysis
The green synthesis of glutaric acid has been studied using joint test technology . Density functional theory calculations were used to verify the mechanism . Quantitative analysis of glutaric acid was established via infrared spectroscopy and HPLC .Molecular Structure Analysis
The crystal structure of Glutaconic acid indicates that the compound exists predominantly in the trans-conformation . The molecules are self-paired through dimeric type of hydrogen bonding involving the terminal carboxyl groups .Chemical Reactions Analysis
The reaction mechanism underlying the green synthesis of glutaric acid was studied via joint test technology . The reaction mechanism has the following two pathways : K. Sato detected intermediates 2, 3, and 4 by GC in the synthesis of adipic acid .Physical And Chemical Properties Analysis
Glutaconic acid has a molecular formula of C5H6O4 . It has an average mass of 130.099 Da and a monoisotopic mass of 130.026611 Da . The density of Glutaconic acid is 1.4±0.1 g/cm3 .Scientific Research Applications
- Glutaconic acid forms stable free radicals when irradiated with X-rays. Electron spin resonance (ESR) and electron nuclear double resonance (ENDOR) studies characterize the free radical structure, revealing HOOC–CH=CH–CH–COOH in the trans conformation .
- Glutaconic acid participates in the preparation of glutaconyl-CoA by reacting with acetyl-CoA. Glutaconyl-CoA is an essential intermediate in various metabolic pathways .
- Glutaconic acid reacts with phosphorus pentachloride (PCl5) to yield 6-chloro-2(2H)-pyranone , an important compound in organic synthesis .
- While not directly related to Glutaconic acid, it’s worth mentioning poly-gamma-glutamic acid (γ-PGA) . This biopolymer is synthesized using L-glutamic acid-dependent and independent microbial strains. Various metabolic engineering strategies enhance γ-PGA production, and its applications span diverse fields .
Crystal and Molecular Structure
Glutaconyl-CoA Synthesis
6-Chloro-2(2H)-Pyranone Synthesis
Biopolymer Production
Mechanism of Action
Target of Action
It’s known that glutaconic acid is structurally related to glutaric and 3-hydroxyglutaric acids . In glutaric aciduria type 1, a condition where glutaconic acid accumulates, it results in brain damage
Mode of Action
It’s suggested that the compound might interact with its targets, causing changes at the molecular level . The free radical of glutaconic acid was found to be HOOC–CH=CH–CH–COOH with the glutaconic acid in the trans conformation . The damage occurs at the α-carbon atom (the first carbon of the double bond). The damage consists of a loss of a hydrogen atom. This results in an unpaired electron in the p-orbital delocalized over the three central carbon atoms .
Biochemical Pathways
Glutaconic acid is generated within the brain from mitochondrial catabolism of lysine, hydroxylysine, and tryptophan . It accumulates in the central nervous system due to its poor efflux through the blood-brain barrier . In glutaric aciduria type 1, glutaconic acid accumulates, resulting in brain damage .
Pharmacokinetics
It’s known that glutaconic acid is a product of the partial wet oxidation of alkali lignin . More research is needed to fully understand the pharmacokinetics of glutaconic acid.
Result of Action
The accumulation of glutaconic acid in the brain, particularly in conditions like glutaric aciduria type 1, can lead to brain damage . This suggests that the compound’s action at the molecular and cellular levels can have significant effects on the nervous system.
Action Environment
The environment in which glutaconic acid acts can influence its efficacy and stability. For instance, the compound exists predominantly in the trans-conformation . The geometric isomer, cis-glutaconic acid, has a noticeably lower melting point . This suggests that factors such as temperature and isomeric state can influence the action of glutaconic acid.
properties
IUPAC Name |
(E)-pent-2-enedioic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6O4/c6-4(7)2-1-3-5(8)9/h1-2H,3H2,(H,6,7)(H,8,9)/b2-1+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVOUMQNXTGKGMA-OWOJBTEDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C=CC(=O)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(/C=C/C(=O)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70211883 |
Source
|
| Record name | trans-Glutaconic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70211883 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | Glutaconic acid | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0000620 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
Glutaconic acid | |
CAS RN |
628-48-8, 1724-02-3, 505-36-2 |
Source
|
| Record name | trans-Glutaconic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=628-48-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Glutaconic acid, trans | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000628488 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Glutaconic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001724023 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC227882 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=227882 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | trans-Glutaconic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70211883 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Pent-2-ene-1,5-dioic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.479 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | GLUTACONIC ACID, TRANS | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/NOH8K33D47 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | Glutaconic acid | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0000620 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
133 - 135 °C |
Source
|
| Record name | Glutaconic acid | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0000620 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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